2-(2-Hydroxyphenoxy)benzoic acid

• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 2-(2-hydroxyphenoxy)benzoic acid
• InChI: InChI=1S/C13H10O4/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8,14H,(H,15,16)
• InChI Key: YXHKDCPYANJZSA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=CC=CC=C2O

Description

2-(2-Hydroxyphenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H10O4 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Fifteen grams of 2-(2-methoxyphenoxy)benzoic acid were heated at 180°-185° C. together with 150 g of pyridine hydrochloride for 3 hours. After cooling to room temperature, water was added and the mixture was stirred overnight at room temperature. The reaction was filtered and the water extracted several times with ethyl acetate. The combined ethyl acetate layers were dried and concentrated in vacuo. The crystallization of the residue from ethyl acetate/hexane provided 6.88 g of the desired subtitled intermediate, m.p. 147°-149° C.

Synthesis routes and methods II

Procedure details

2-(2-Benzyloxy-phenoxy)-benzoic acid benzyl ester (440 mg, 1 mmol) was dissolved in ethanol (30 mL), and 10% palladium on carbon (44 mg) was added. The mixture was stirred overnight under nitrogen protection. The suspension was filtered, evaporated by a rotatory evaporator to produce 2-(2-hydroxy-phenoxy)-benzoic acid.